2-(benzylthio)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)acetamide
Description
2-(benzylthio)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)acetamide, also known as BTPMA, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Corrosion Inhibition
A study explored the synthesis and evaluation of 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives for their corrosion inhibition properties. These compounds were synthesized via an amidation reaction and tested for their corrosion prevention efficiencies on steel in acidic and oil mediums. The derivatives showed promising inhibition efficiencies, indicating their potential application as corrosion inhibitors in various industrial contexts (Yıldırım & Cetin, 2008).
Insecticidal Activity
Another study focused on the synthesis of new heterocycles incorporating a thiadiazole moiety for insecticidal purposes. Derivatives of 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide were synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research highlights the potential of these compounds in developing new insecticides (Fadda et al., 2017).
Antimicrobial Activity
The study of the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives towards various nitrogen-based nucleophiles revealed the synthesis of compounds with significant antimicrobial activity. This research supports the exploration of such derivatives for potential antimicrobial applications (Fahim & Ismael, 2019).
Cyclization Reactions
Research into the cyclization of 2-iodo-N-(prop-2-enyl)acetamides through triethylborane-mediated atom-transfer resulted in the synthesis of 4-(iodomethyl)pyrrolidin-2-ones. This method has been applied to the synthesis of γ-lactones, demonstrating the versatility of such compounds in chemical synthesis (Ikeda et al., 1998).
properties
IUPAC Name |
2-benzylsulfanyl-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c23-18(14-25-13-15-5-2-1-3-6-15)21-12-16-8-9-20-17(11-16)22-10-4-7-19(22)24/h1-3,5-6,8-9,11H,4,7,10,12-14H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIKNXXAKKFSDCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=NC=CC(=C2)CNC(=O)CSCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylthio)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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